![molecular formula C15H19F2NO3S B6207900 1-[4-(3,4-difluorophenyl)piperidin-1-yl]-3-methanesulfonylpropan-1-one CAS No. 1445573-46-5](/img/structure/B6207900.png)
1-[4-(3,4-difluorophenyl)piperidin-1-yl]-3-methanesulfonylpropan-1-one
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Overview
Description
This compound is a piperidine derivative that contains two fluorine atoms attached to the phenyl ring. It has an empirical formula of C11H11F2NO and a molecular weight of 211.21 .
Synthesis Analysis
A practical and efficient process has been developed for the preparation of a similar compound, starting from inexpensive 4-chloronitrobenzene and piperidine . An eight-step procedure for the intermediate has been developed, where sodium chlorite is used twice to oxidize the piperidine cycle to the corresponding lactam under a CO2 atmosphere .Molecular Structure Analysis
The molecular structure of this compound includes a piperidine ring attached to a phenyl ring with two fluorine atoms . The SMILES string representation of the molecule isO=C1CCN(CC1)C2=CC(F)=C(F)C=C2
. Chemical Reactions Analysis
The synthesis of this compound involves several chemical reactions, including the oxidation of the piperidine cycle to the corresponding lactam . In the presence of K2CO3, cyclization between intermediates occurs, followed by chlorination with PCl5 .Physical And Chemical Properties Analysis
The compound is a solid with a molecular weight of 211.21 . Its empirical formula is C11H11F2NO .properties
IUPAC Name |
1-[4-(3,4-difluorophenyl)piperidin-1-yl]-3-methylsulfonylpropan-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19F2NO3S/c1-22(20,21)9-6-15(19)18-7-4-11(5-8-18)12-2-3-13(16)14(17)10-12/h2-3,10-11H,4-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZGDNQCGQDZSIN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)CCC(=O)N1CCC(CC1)C2=CC(=C(C=C2)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19F2NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1445573-46-5 |
Source
|
Record name | 1-[4-(3,4-difluorophenyl)piperidin-1-yl]-3-methanesulfonylpropan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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